Cas no 1804062-64-3 (2-Bromo-4-propionylbenzoyl chloride)

• Product Name: 2-Bromo-4-propionylbenzoyl chloride
• CAS No: 1804062-64-3
• MF: C₁₀H₈BrClO₂
• MW: 275.526321411133
• CID: 4971501
• Update Time: 2025-06-08

2-Bromo-4-propionylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-propionylbenzoyl chloride

• Inchi： 1S/C10H8BrClO2/c1-2-9(13)6-3-4-7(10(12)14)8(11)5-6/h3-5H,2H2,1H3
• InChI Key： LJHBXAWFGDXHHH-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)Cl)C=CC(=C1)C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 3.3
• Topological Polar Surface Area: 34.1

Additional information on 2-Bromo-4-propionylbenzoyl chloride

Professional Introduction to 2-Bromo-4-propionylbenzoyl Chloride (CAS No. 1804062-64-3)

2-Bromo-4-propionylbenzoyl chloride (CAS No. 1804062-64-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its bromine substituent and propionyl group on a benzoyl chloride backbone, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its unique structural features make it particularly valuable for the development of novel therapeutic agents targeting a range of diseases.

The chemical structure of 2-Bromo-4-propionylbenzoyl chloride consists of a benzene ring substituted with a bromine atom at the 2-position and an acyl chloride group at the 4-position, with an additional propionyl moiety attached to the benzene ring. This arrangement provides multiple reactive sites, making it an ideal candidate for further functionalization through various organic transformations. The presence of the acyl chloride group enhances its reactivity, particularly in nucleophilic acyl substitution reactions, which are fundamental in drug synthesis.

In recent years, 2-Bromo-4-propionylbenzoyl chloride has been extensively studied for its potential applications in the development of small-molecule inhibitors. One notable area of research involves its use in creating kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The bromine atom on the benzene ring allows for further derivatization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl groups that can modulate enzyme activity.

Moreover, the propionyl group in 2-Bromo-4-propionylbenzoyl chloride can be utilized to introduce additional pharmacophores or to enhance solubility and metabolic stability of drug candidates. This flexibility has led to its incorporation in the synthesis of protease inhibitors, which are essential for managing viral infections and metabolic disorders. The compound's ability to undergo selective modifications makes it a valuable tool in medicinal chemistry, particularly for designing molecules with optimized pharmacokinetic profiles.

Recent advancements in computational chemistry have further highlighted the utility of 2-Bromo-4-propionylbenzoyl chloride as a building block for drug discovery. Molecular modeling studies have demonstrated that derivatives of this compound can effectively interact with target proteins through both hydrophobic and electrostatic interactions. This has spurred interest in developing novel analogs with enhanced binding affinity and selectivity. For instance, computational screening has identified promising candidates for inhibiting specific enzymes implicated in neurodegenerative diseases, showcasing the compound's broad therapeutic potential.

The synthesis of 2-Bromo-4-propionylbenzoyl chloride typically involves multi-step organic reactions starting from commercially available precursors. Key steps include bromination of a halogenated benzene derivative followed by acylation with propionic acid derivatives. The introduction of the acyl chloride group is often achieved through chlorination reactions using reagents such as thionyl chloride or phosphorus pentachloride. These synthetic pathways have been optimized to ensure high yields and purity, making the compound readily accessible for further research applications.

In addition to its role in drug development, 2-Bromo-4-propionylbenzoyl chloride has found applications in materials science and agrochemical research. Its reactivity allows for the creation of complex polymers and functional materials with tailored properties. In agrochemistry, derivatives of this compound have been explored as intermediates for synthesizing herbicides and fungicides that exhibit improved efficacy against resistant strains of pests.

The safety profile of 2-Bromo-4-propionylbenzoyl chloride is another critical aspect that has been thoroughly evaluated during its development and application. While handling should always be performed with appropriate personal protective equipment due to its reactivity, studies have shown that it exhibits moderate toxicity when exposed orally or dermally. Acute toxicity tests indicate that it requires careful management to minimize health risks associated with prolonged exposure.

Emerging research also suggests potential applications of 2-Bromo-4-propionylbenzoyl chloride in biocatalysis and green chemistry initiatives. Its use as a substrate in enzymatic reactions has opened new avenues for sustainable synthetic methods. By leveraging biocatalytic processes, researchers aim to reduce the environmental impact associated with traditional chemical synthesis while maintaining high yields and selectivity.

In conclusion, 2-Bromo-4-propionylbenzoyl chloride (CAS No. 1804062-64-3) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate in pharmaceutical synthesis, particularly for developing kinase inhibitors and protease inhibitors. Ongoing research continues to uncover new applications and optimize synthetic methodologies, ensuring its continued relevance in advancing chemical biology and drug discovery efforts worldwide.